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Compound of Interest

Compound Name: 3'-Hydroxyxanthyletin

Cat. No.: B11929846 Get Quote

This document provides essential safety and logistical information for the proper disposal of 3'-
Hydroxyxanthyletin, tailored for researchers, scientists, and professionals in drug

development. The following procedures are based on standard hazardous waste management

practices and information from safety data sheets.

Hazard Identification and Classification
3'-Hydroxyxanthyletin is classified as a hazardous substance. It is crucial to understand its

specific hazards before handling and disposal.

Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Irritation Category 2 H315: Causes skin irritation.[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1]
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To the best of current knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[1] It is not classified as a carcinogen by IARC, NTP, or OSHA.[1]

Personal Protective Equipment (PPE)
When handling 3'-Hydroxyxanthyletin for disposal, appropriate personal protective equipment

must be worn to prevent exposure.

Recommended Personal Protective Equipment:

Protection Type Specification

Eye/Face Protection

Wear chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2] Immediately

change contaminated clothing.[1]

Respiratory Protection

Use only in a well-ventilated area.[1] If dust is

generated, a particle filter respirator is

recommended.[2]

Step-by-Step Disposal Procedure
The disposal of 3'-Hydroxyxanthyletin must comply with federal, state, and local regulations

for hazardous waste.[3] Do not dispose of this chemical down the drain or in regular trash.[1][4]

Step 1: Waste Determination Based on its hazard classification, 3'-Hydroxyxanthyletin is

considered a hazardous waste.[3] While not specifically listed on the EPA's P or U lists, its toxic

properties require it to be managed as such.

Step 2: Containerization

Collect waste 3'-Hydroxyxanthyletin in a dedicated, properly labeled, and sealed container.

[4]
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The container must be made of a material compatible with the chemical.

Ensure the container is kept closed except when adding waste.[4]

Step 3: Labeling

Label the waste container clearly as "Hazardous Waste."

The label should also include the chemical name: "3'-Hydroxyxanthyletin."

Indicate the hazards (e.g., "Toxic," "Irritant").

Note the accumulation start date.

Step 4: Storage

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area.[1]

Store away from incompatible materials, such as strong oxidizing agents.[2][5]

Use secondary containment to prevent spills.[4]

Step 5: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[4]

Follow their specific procedures for waste pickup requests.

Dispose of the contents and the container at an approved waste disposal plant.[1]

Empty Containers:

Thoroughly empty the container.

The first rinse of the container must be collected and disposed of as hazardous waste.[4]

For highly toxic chemicals, the first three rinses should be collected as hazardous waste.[4]
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After proper rinsing, the container can be disposed of according to your institution's

guidelines for empty chemical containers.

Spill and Emergency Procedures
In the event of a spill or exposure, follow these procedures:

Spill:

Avoid generating dust.[1]

Wear appropriate PPE.

Cover drains to prevent entry into the sewer system.[1]

Collect the spilled material using an inert absorbent and place it in a sealed container for

disposal as hazardous waste.[6]

Clean the affected area thoroughly.[1]

First Aid:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse your mouth.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.

[1]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3'-
Hydroxyxanthyletin.
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Caption: Disposal workflow for 3'-Hydroxyxanthyletin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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